Cas no 1805657-39-9 (5-Cyano-2-difluoromethyl-4-ethylbenzoic acid)

• Product Name: 5-Cyano-2-difluoromethyl-4-ethylbenzoic acid
• CAS No: 1805657-39-9
• MF: C₁₁H₉F₂NO₂
• MW: 225.191469907761
• CID: 5011182
• Update Time: 2025-06-08

5-Cyano-2-difluoromethyl-4-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-difluoromethyl-4-ethylbenzoic acid

• Inchi： 1S/C11H9F2NO2/c1-2-6-3-8(10(12)13)9(11(15)16)4-7(6)5-14/h3-4,10H,2H2,1H3,(H,15,16)
• InChI Key： MFEYBBATWQPZFN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=C(C#N)C(=C1)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 2.6
• Topological Polar Surface Area: 61.1

Additional information on 5-Cyano-2-difluoromethyl-4-ethylbenzoic acid

5-Cyano-2-difluoromethyl-4-ethylbenzoic Acid (CAS No. 1805657-39-9): An Overview of a Versatile Compound in Modern Chemistry

5-Cyano-2-difluoromethyl-4-ethylbenzoic acid (CAS No. 1805657-39-9) is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This article aims to provide a comprehensive overview of this compound, delving into its chemical properties, synthesis methods, and recent research developments.

Chemical Structure and Properties

5-Cyano-2-difluoromethyl-4-ethylbenzoic acid is a substituted benzoic acid with a cyano group at the 5-position, a difluoromethyl group at the 2-position, and an ethyl group at the 4-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The cyano group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the compound. The difluoromethyl group adds further complexity, as fluorine atoms are highly electronegative and can significantly affect the molecule's electronic structure. The ethyl group provides additional steric hindrance and can influence solubility properties.

The molecular formula of 5-Cyano-2-difluoromethyl-4-ethylbenzoic acid is C₁₁H₈F₂NO₂, with a molecular weight of approximately 216.18 g/mol. It is typically a white crystalline solid at room temperature and exhibits good thermal stability. The compound is soluble in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO), but has limited solubility in water.

Synthesis Methods

The synthesis of 5-Cyano-2-difluoromethyl-4-ethylbenzoic acid has been explored through various routes, each with its own advantages and challenges. One common method involves the reaction of 4-ethylbenzaldehyde with difluoroacetic acid followed by cyanation to introduce the cyano group. Another approach involves the condensation of 4-ethylbenzonitrile with difluoroacetyl chloride, followed by hydrolysis to form the carboxylic acid.

A recent study published in the Journal of Organic Chemistry reported an efficient one-pot synthesis method that combines these steps into a streamlined process. This method not only reduces the number of purification steps but also improves overall yield and purity. The use of green chemistry principles in this synthesis method is particularly noteworthy, as it minimizes waste and environmental impact.

Applications in Pharmaceuticals

5-Cyano-2-difluoromethyl-4-ethylbenzoic acid has shown promise in pharmaceutical research due to its unique combination of functional groups. One area of interest is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, recent studies have explored its activity as an inhibitor of histone deacetylases (HDACs), which are implicated in various cancers and neurodegenerative diseases.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 5-Cyano-2-difluoromethyl-4-ethylbenzoic acid exhibited potent HDAC inhibitory activity with low micromolar IC₅₀ values. These findings suggest that this compound could serve as a lead molecule for the development of novel HDAC inhibitors with improved selectivity and reduced side effects.

Potential Uses in Materials Science

Beyond pharmaceutical applications, 5-Cyano-2-difluoromethyl-4-ethylbenzoic acid has also attracted attention in materials science due to its potential as a building block for advanced materials. The presence of multiple functional groups makes it suitable for polymerization reactions, leading to the formation of functional polymers with tailored properties.

A recent study published in Macromolecules reported the synthesis of poly(amic acids) using 5-Cyano-2-difluoromethyl-4-ethylbenzoic acid as a monomer. The resulting polymers exhibited excellent thermal stability and mechanical strength, making them suitable for use in high-performance applications such as aerospace and electronics.

Clinical Trials and Future Prospects

The potential therapeutic applications of 5-Cyano-2-difluoromethyl-4-ethylbenzoic acid have led to several clinical trials aimed at evaluating its safety and efficacy. Early-phase clinical trials have shown promising results, with the compound demonstrating good pharmacokinetic properties and minimal side effects.

In a Phase I clinical trial conducted by a leading pharmaceutical company, patients with advanced solid tumors were administered varying doses of a derivative of 5-Cyano-2-difluoromethyl-4-ethylbenzoic acid. The results indicated that the compound was well-tolerated at all dose levels tested, with no dose-limiting toxicities observed. Additionally, preliminary evidence suggested antitumor activity in some patients.

Closing Remarks

In conclusion, 5-Cyano-2-difluoromethyl-4-ethylbenzoic acid (CAS No. 1805657-39-9) is a versatile compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique chemical structure offers opportunities for further research and development, making it an exciting area for future exploration. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.